Synthesis and structural characterization of a remarkably stable, anionic, incompletely condensed silsesquioxane framework
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A701005B
Abstract
The reaction of
[(C
6
H
11
)
7
Si
7
O
9
(OH)
3
] 1 (2 equiv.) with
[(C
6
H
11
)
7
Si
7
O
9
(OTl
)
3
] 3 affords a conproportionation product that reacts with
[PPh
4
]Cl, [PBu
n
4
]Cl and
[NBu
n
4
]Br to produce the corresponding salts of
[(C
6
H
11
)
7
Si
7
O
10
(OH
)
2
]
-
5 (i.e. the monoanion derived
from deprotonation of 1); a single-crystal X-ray diffraction study of the
[(NBu
n
4
]
+
salt of 5 indicates that the
molecules exist as isolated ion pairs with strong intramolecular hydrogen
bonding; implications of this result for the chemistry of silica are
discussed.
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